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Compound of Interest

Compound Name: Tetrahydrothiophene-2-carbonitrile

Cat. No.: B050589 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. Tetrahydrothiophene-2-carbonitrile, a sulfur-containing heterocyclic nitrile,

requires careful management due to the inherent hazards associated with its chemical class.

This guide provides essential, step-by-step procedures for its safe disposal, ensuring

compliance and minimizing risk.

Immediate Safety and Hazard Profile
While a specific Safety Data Sheet (SDS) for Tetrahydrothiophene-2-carbonitrile is not

readily available, the hazard profile can be inferred from closely related compounds such as

4,5,6,7-Tetrahydrobenzo[b]thiophene-2-carbonitrile, Tetrahydrothiophene, and 2-

Thiophenecarbonitrile. These compounds are generally classified as harmful, irritant, and

flammable. Therefore, Tetrahydrothiophene-2-carbonitrile should be treated as hazardous

waste.

Key Precautions:

Always handle this chemical in a well-ventilated area, preferably within a chemical fume

hood.[1]
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Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[2]

Avoid inhalation of vapors and direct contact with skin and eyes.[1][3]

Keep away from heat, sparks, open flames, and other ignition sources as related compounds

are flammable.[4][5]

Prevent release into the environment; do not pour down the drain or dispose of in general

trash.[3][6]

Hazard Summary of Related Compounds
To underscore the importance of cautious handling, the following table summarizes the known

hazards of structurally similar chemicals. This data should be used as a precautionary guide for

Tetrahydrothiophene-2-carbonitrile.

Compound CAS Number Primary Hazards

4,5,6,7-

Tetrahydrobenzo[b]thiophene-

2-carbonitrile

57021-54-2

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation.[7]

Tetrahydrothiophene 110-01-0

Highly flammable liquid and

vapor, Harmful if swallowed, in

contact with skin or if inhaled,

Causes skin irritation, Causes

serious eye irritation, Harmful

to aquatic life with long lasting

effects.[2][8]

2-Thiophenecarbonitrile 1003-31-2

Flammable liquid and vapor,

Toxic if swallowed, in contact

with skin or if inhaled, Causes

serious eye damage.[1]
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The disposal of Tetrahydrothiophene-2-carbonitrile must be conducted in accordance with

institutional guidelines and local, state, and federal regulations. The following is a general

experimental protocol for its safe disposal.

1. Waste Identification and Segregation:

Classify Tetrahydrothiophene-2-carbonitrile as a hazardous waste, specifically as a
flammable and toxic organic chemical.
Segregate it from other waste streams, such as non-hazardous, solid, or aqueous waste.[4]
Do not mix it with other chemicals unless instructed to do so by a qualified chemist or
hazardous waste professional.

2. Proper Containerization:

Use a dedicated, properly labeled hazardous waste container. The container should be made
of a material compatible with the chemical and have a secure, tight-fitting lid.[4][6]
The label should clearly state "Hazardous Waste," the full chemical name
"Tetrahydrothiophene-2-carbonitrile," and list the associated hazards (e.g., Flammable,
Toxic).[3][4]

3. On-site Storage:

Store the waste container in a designated, well-ventilated, and secure hazardous waste
accumulation area.[4]
The storage area should be away from heat sources and ignition points.[4][6] Utilize an
explosion-proof cabinet if available.[4]

4. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[4][6]
Provide them with accurate information about the waste, including its name and quantity.

5. Documentation:

Maintain a record of the waste generated, including the chemical name, quantity, and date of
disposal request. This is crucial for regulatory compliance and internal tracking.
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Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of

Tetrahydrothiophene-2-carbonitrile.
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Caption: Disposal workflow for Tetrahydrothiophene-2-carbonitrile.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Tetrahydrothiophene-2-carbonitrile, fostering a secure research environment and

protecting the broader community and ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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